Cas no 1023803-90-8 (Acetonitrile, 2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-2-[[5-(methylthio)-1H-1,2,4-triazol-3-yl]amino]-)

Acetonitrile, 2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-2-[[5-(methylthio)-1H-1,2,4-triazol-3-yl]amino]- structure
1023803-90-8 structure
Product Name:Acetonitrile, 2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-2-[[5-(methylthio)-1H-1,2,4-triazol-3-yl]amino]-
CAS No:1023803-90-8
MF:C14H9N5O2S
MW:311.318560361862
MDL:MFCD00170999
CID:5176017
Update Time:2026-03-04

Acetonitrile, 2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-2-[[5-(methylthio)-1H-1,2,4-triazol-3-yl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-DIOXOINDAN-2-YLIDENE)-2-((4-METHYLTHIO(3H-2,3,5-TRIAZOLYL))AMINO)ETHANENITRILE
    • Acetonitrile, 2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-2-[[5-(methylthio)-1H-1,2,4-triazol-3-yl]amino]-
    • MDL: MFCD00170999
    • Inchi: 1S/C14H9N5O2S/c1-22-14-17-13(18-19-14)16-9(6-15)10-11(20)7-4-2-3-5-8(7)12(10)21/h2-5,20H,1H3,(H,17,18,19)
    • InChI Key: ROLFPURFOVHBDX-UHFFFAOYSA-N
    • SMILES: S(C)C1=NNC(=N1)N=C(C#N)C1C(C2C=CC=CC=2C=1O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 593
  • XLogP3: 2.2
  • Topological Polar Surface Area: 140

Acetonitrile, 2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-2-[[5-(methylthio)-1H-1,2,4-triazol-3-yl]amino]- Pricemore >>

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AB161032-1 g
2-(1,3-Dioxoindan-2-ylidene)-2-((4-methylthio(3H-2,3,5-triazolyl))amino)ethanenitrile
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AB161032-5 g
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2-(1,3-Dioxoindan-2-ylidene)-2-((4-methylthio(3H-2,3,5-triazolyl))amino)ethanenitrile; .
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